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Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Dioleyl hydrogen phosphate (DOHP) is an amphiphilic molecule of significant interest in
supramolecular chemistry, a field focused on chemical systems composed of discrete
molecular subunits held together by non-covalent forces.[1][2] Its unique structural features—a
hydrophilic phosphate head group and two long, unsaturated oleyl chains—enable its self-
assembly into highly organized structures like vesicles and liposomes in aqueous solutions.[3]
[4] These supramolecular assemblies are pivotal in advanced drug and gene delivery systems,
leveraging DOHP's capacity to encapsulate both hydrophilic and hydrophobic agents and to
enhance the fusion of carriers with cell membranes.[3][5] Furthermore, the phosphate moiety
imparts a pH-sensitive character, allowing for the design of "smart” delivery vehicles that
release their payload in response to specific environmental triggers, such as the acidic
microenvironment of tumors.[6][7] This guide provides a comprehensive overview of DOHP's
physicochemical properties, its role in self-assembly, its applications, and the experimental
protocols used to harness its potential.

Physicochemical Properties of Dioleyl Hydrogen
Phosphate

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b075827?utm_src=pdf-interest
https://www.benchchem.com/product/b075827?utm_src=pdf-body
https://www.benchchem.com/product/b075827?utm_src=pdf-body
https://www.ijsr.net/archive/v4i4/29031502.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC59730/
https://www.benchchem.com/product/b075827
https://pmc.ncbi.nlm.nih.gov/articles/PMC8955843/
https://www.benchchem.com/product/b075827
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-dops-in-targeted-gene-delivery-systems-kn
https://pmc.ncbi.nlm.nih.gov/articles/PMC8072374/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8725931/
https://www.benchchem.com/product/b075827?utm_src=pdf-body
https://www.benchchem.com/product/b075827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

DOHP's function in supramolecular chemistry is a direct consequence of its molecular structure
and resulting physical properties. The presence of double bonds in the oleyl chains introduces
"kinks," which disrupt tight packing and increase the fluidity of the resulting membranes
compared to saturated analogues.[3] This fluidity is crucial for facilitating membrane fusion and
drug release.[3][5]

Property Value Reference(s)
CAS Number 14450-07-8 [8][9]
Molecular Formula CseH7104P [8][9]
Molecular Weight 598.92 g/mol [819]
Appearance Varies; specified by supplier [10]

Density 0.929 g/cm? [8][11]

Boiling Point 651.4°C at 760 mmHg [8][11]

Flash Point 347.7°C [8][11]
Refractive Index 1.473 [8][11]

) Typically available in 90% and
Purity [10]
98% grades

The Core of Supramolecular Assembly: DOHP
Vesicles and Liposomes

Supramolecular chemistry investigates the spontaneous organization of molecules into well-
defined, functional architectures through non-covalent interactions.[12][13] DOHP is an
exemplary building block in this context. Its amphiphilic nature drives its self-assembly in
agqueous media, where the hydrophobic oleyl tails minimize contact with water by forming a
lipid bilayer, while the hydrophilic phosphate heads face the aqueous environment. This
process results in the formation of spherical vesicles or liposomes.[4][14]

These structures can encapsulate different types of molecules:

o Hydrophilic drugs can be contained within the aqueous core.[3]
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Hydrophobic drugs can be embedded within the lipid bilayer itself.[3]

The final characteristics of these liposomes—such as size, charge, and fluidity—are influenced

by the lipid composition and preparation method.[4][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Role of Dioleyl hydrogen phosphate in supramolecular
chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075827#role-of-dioleyl-hydrogen-phosphate-in-
supramolecular-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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